Cas no 1538959-41-9 (1-(5-bromofuran-2-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(5-bromofuran-2-yl)-2-(methylamino)ethan-1-ol
• CAS No: 1538959-41-9
• MF: C₇H₁₀BrNO₂
• MW: 220.063801288605
• CID: 6275355
• PubChem ID: 131491078
• Update Time: 2025-07-22

1-(5-bromofuran-2-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromofuran-2-yl)-2-(methylamino)ethan-1-ol
• EN300-1914660
• 1538959-41-9

• Inchi： 1S/C7H10BrNO2/c1-9-4-5(10)6-2-3-7(8)11-6/h2-3,5,9-10H,4H2,1H3
• InChI Key： HBZOZUNYPUSKAA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CNC)O)O1

Computed Properties

• Exact Mass: 218.98949g/mol
• Monoisotopic Mass: 218.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45.4Ų

Additional information on 1-(5-bromofuran-2-yl)-2-(methylamino)ethan-1-ol

Chemical Profile of 1-(5-bromofuran-2-yl)-2-(methylamino)ethan-1-ol (CAS No. 1538959-41-9)

The compound 1-(5-bromofuran-2-yl)-2-(methylamino)ethan-1-ol, identified by its CAS number 1538959-41-9, represents a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound, featuring a 5-bromofuran-2-yl moiety linked to an ethylamine derivative, has garnered attention due to its structural features and potential biological activities. The presence of both a bromine substituent and an amino group makes it a versatile intermediate for further chemical modifications, enabling the synthesis of more complex molecules with tailored properties.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with furan derivatives playing a pivotal role in this domain. The 5-bromofuran-2-yl group in this compound not only contributes to its unique electronic properties but also serves as a handle for various synthetic transformations. These transformations can include nucleophilic aromatic substitution, cross-coupling reactions, and other functionalization strategies, making it a valuable building block for the construction of novel pharmacophores.

The methylamino substituent at the second carbon of the ethyl chain introduces basicity and potential hydrogen bonding capabilities, which are critical for drug-receptor interactions. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in therapeutic pathways. The combination of these structural elements suggests that 1-(5-bromofuran-2-yl)-2-(methylamino)ethan-1-ol could exhibit inhibitory activity against various biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their potential biological activity. Molecular docking studies have been employed to predict how this molecule might interact with target proteins, providing insights into its mechanism of action. Preliminary simulations indicate that the 5-bromofuran-2-yl group could engage in π-stacking interactions with aromatic residues in protein binding pockets, while the methylamino moiety could form hydrogen bonds with polar residues. These interactions could modulate the compound's binding affinity and selectivity.

Moreover, the synthesis of this compound has been optimized to ensure high yield and purity, which are essential for downstream applications such as preclinical testing. The synthetic route involves multi-step organic transformations, including bromination of furan derivatives followed by nucleophilic substitution with methylamine. Recent improvements in catalytic systems have allowed for more efficient and environmentally friendly synthetic pathways, reducing waste and improving atom economy.

The biological evaluation of 1-(5-bromofuran-2-yl)-2-(methylamino)ethan-1-ol has begun to yield intriguing results. In vitro assays have shown that this compound exhibits moderate activity against certain enzyme targets, particularly those involved in inflammatory pathways. The 5-bromofuran-2-yl group appears to contribute to this activity by modulating electron density at key positions within the molecule, enhancing its ability to interact with biological targets. Additionally, the methylamino substituent may contribute by stabilizing transition states or facilitating specific interactions within the binding site.

One notable area of interest is the potential application of this compound in treating inflammatory diseases. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, many of which are attractive drug targets. The observed activity against inflammatory enzymes suggests that further optimization could lead to the development of novel anti-inflammatory agents. This aligns with current trends in drug discovery, where there is a growing emphasis on targeting inflammation as a therapeutic strategy.

Another promising application lies in the field of anticancer research. Cancer cells often exhibit altered metabolic pathways and signaling networks, making them susceptible to targeted therapies. The structural features of 1-(5-bromofuran-2-yl)-2-(methylamino)ethan-1-ol make it a candidate for developing small-molecule inhibitors that can disrupt these aberrant pathways. Initial studies have shown that derivatives of this compound can inhibit the growth of certain cancer cell lines in vitro, suggesting potential as an anticancer agent. Further research is needed to explore its efficacy and safety profile in preclinical models.

The versatility of this compound also extends to its potential use as a scaffold for library design. By modifying various functional groups or introducing additional substituents, researchers can generate libraries of analogs with diverse properties. High-throughput screening techniques can then be employed to identify lead compounds with optimal activity profiles. This approach leverages the structural features of 1-(5-bromofuran-2-yl)-2-(methylamino)ethan-1-ol as a starting point for innovative drug discovery efforts.

In conclusion, 1-(5-bromofuran-2-yl)-2-(methylamino)ethan-1-ol (CAS No. 1538959-41-9) represents a promising chemical entity with significant potential in pharmaceutical research and development. Its unique structural features, combined with preliminary biological activity data, make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in shaping the future of medicine.